Cas no 181141-39-9 (tert-butyl N-[(3S,5R)-5-methylpyrrolidin-3-yl]carbamate)

tert-butyl N-[(3S,5R)-5-methylpyrrolidin-3-yl]carbamate structure
181141-39-9 structure
Product Name:tert-butyl N-[(3S,5R)-5-methylpyrrolidin-3-yl]carbamate
CAS No:181141-39-9
MF:C10H20N2O2
MW:200.278002738953
MDL:MFCD24368655
CID:1023533
PubChem ID:45091949
Update Time:2024-11-01

tert-butyl N-[(3S,5R)-5-methylpyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (5-methyl-3-pyrrolidinyl)-, 1,1-dimethylethyl ester, (3S-cis)-
    • (3S,5R)-(5-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester
    • tert-butyl ((3S,5R)-5-methylpyrrolidin-3-yl)carbamate
    • 8707AH
    • NE64574
    • rel-tert-Butyl ((3R,5S)-5-methylpyrrolidin-3-yl)carbamate
    • TERT-BUTYL N-[(3S,5R)-5-METHYLPYRROLIDIN-3-YL]CARBAMATE
    • DB-251581
    • (3S,5R)-(5-Methyl-pyrrolidin-3-yl)-carbamic acid t-butyl ester
    • 1428540-34-4
    • 2-Methyl-2-propanyl [(3S,5R)-5-methyl-3-pyrrolidinyl]carbamate
    • CS-0055807
    • (3S,5R)-3-(Boc-amino)-5-methylpyrrolidine
    • 181141-39-9
    • AKOS027400974
    • cis-3-(Boc-amino)-5-methyl-pyrrolidine
    • D83376
    • rel-tert-Butyl((3R,5S)-5-methylpyrrolidin-3-yl)carbamate
    • MFCD24368655
    • BS-15645
    • tert-butyl N-[(3S,5R)-5-methylpyrrolidin-3-yl]carbamate
    • MDL: MFCD24368655
    • Inchi: 1S/C10H20N2O2/c1-7-5-8(6-11-7)12-9(13)14-10(2,3)4/h7-8,11H,5-6H2,1-4H3,(H,12,13)/t7-,8+/m1/s1
    • InChI Key: HBFRNKXGNAOUDC-SFYZADRCSA-N
    • SMILES: O(C(N[C@@H]1CN[C@H](C)C1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 200.152
  • Monoisotopic Mass: 200.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4
  • XLogP3: 1.1

tert-butyl N-[(3S,5R)-5-methylpyrrolidin-3-yl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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181141-39-9 97%
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(3S,5R)-(5-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester
181141-39-9 97%
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JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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(3S,5R)-(5-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester
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abcr
AB538296-250 mg
(3S,5R)-(5-Methyl-pyrrolidin-3-yl)-carbamic acid t-butyl ester; .
181141-39-9
250MG
€828.00 2022-07-29
abcr
AB538296-1 g
(3S,5R)-(5-Methyl-pyrrolidin-3-yl)-carbamic acid t-butyl ester; .
181141-39-9
1g
€795.00 2022-07-29
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X21485-100mg
tert-Butyl ((3S,5R)-5-methylpyrrolidin-3-yl)carbamate
181141-39-9 97%
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¥846.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X21485-1g
tert-Butyl ((3S,5R)-5-methylpyrrolidin-3-yl)carbamate
181141-39-9 97%
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¥3879.0 2024-07-18

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